Cas no 1858480-93-9 (Cyclopentanol, 2-(2-methyl-4-thiazolyl)-)

• Product Name: Cyclopentanol, 2-(2-methyl-4-thiazolyl)-
• CAS No: 1858480-93-9
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5897282
• PubChem ID: 131008481
• Update Time: 2025-08-04

Cyclopentanol, 2-(2-methyl-4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(2-methyl-4-thiazolyl)-
• 2-(2-Methyl-1,3-thiazol-4-yl)cyclopentan-1-ol
• EN300-1634476
• 1858480-93-9

• Inchi： 1S/C9H13NOS/c1-6-10-8(5-12-6)7-3-2-4-9(7)11/h5,7,9,11H,2-4H2,1H3
• InChI Key： QYKUOJDTCLQOOL-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1=CSC(C)=N1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 314.9±35.0 °C(Predicted)
• pka: 14.67±0.40(Predicted)

Additional information on Cyclopentanol, 2-(2-methyl-4-thiazolyl)-

Cyclopentanol, 2-(2-methyl-4-thiazolyl)- (CAS No. 1858480-93-9)

Cyclopentanol, 2-(2-methyl-4-thiazolyl)- is a chemical compound with the CAS registry number 1858480-93-9. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug development. The molecule consists of a cyclopentanol ring fused with a thiazole moiety, which contributes to its diverse chemical properties and reactivity.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural feature of this compound. The presence of the thiazole group imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of various bioactive molecules. Recent studies have highlighted the potential of thiazole-containing compounds in anti-inflammatory, antifungal, and anticancer therapies.

One of the most notable aspects of Cyclopentanol, 2-(2-methyl-4-thiazolyl)- is its ability to act as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound as an intermediate in the development of novel kinase inhibitors, which are critical targets in cancer treatment. The methyl group attached to the thiazole ring further enhances the compound's versatility by providing additional sites for functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One such method involves the cyclization of an appropriately substituted aldehyde or ketone in the presence of sulfur-containing reagents. This approach not only simplifies the synthesis process but also ensures high yields and purity levels.

The pharmacokinetic properties of Cyclopentanol, 2-(2-methyl-4-thiazolyl)- have been extensively studied to evaluate its potential as a drug candidate. Studies indicate that this compound exhibits moderate solubility in aqueous solutions and demonstrates good absorption profiles when administered orally. These characteristics make it a promising candidate for further preclinical testing.

In terms of safety and toxicity, preliminary studies suggest that Cyclopentanol, 2-(2-methyl-4-thiazolyl)- has a favorable safety profile at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions.

The environmental impact of this compound is another area of growing interest. Researchers are exploring methods to synthesize this compound using sustainable practices that minimize waste generation and reduce energy consumption. Green chemistry principles are being increasingly integrated into the production processes to ensure eco-friendliness.

In conclusion, Cyclopentanol, 2-(2-methyl-4-thiazolyl)- (CAS No. 1858480-93-9) represents a valuable chemical entity with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and pharmacological studies, positions it as a key player in future therapeutic innovations.